Cas no 345205-40-5 (Benzoic acid,2,3-diamino-, 1-methylethyl ester)

• Product Name: Benzoic acid,2,3-diamino-, 1-methylethyl ester
• CAS No: 345205-40-5
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 302612
• Update Time: 2024-01-27

Benzoic acid,2,3-diamino-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3-diamino-, 1-methylethyl ester
• Benzoic acid, 2,3-diamino-, 1-methylethyl ester (9CI)
• Benzoic acid, 2,3-diamino-, 1-methylethyl ester

• Inchi： 1S/C10H14N2O2/c1-6(2)14-10(13)7-4-3-5-8(11)9(7)12/h3-6H,11-12H2,1-2H3
• InChI Key： ZGXFVOMLYJHMTC-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)C1=CC=CC(N)=C1N

Computed Properties

• Exact Mass: 194.106
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3A^2

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 338.1±22.0 °C(Predicted)
• pka: 3.11±0.10(Predicted)